Cas no 1120-06-5 (2-Decanol)

• Product name: 2-Decanol
• CAS No: 1120-06-5
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• MDL: MFCD00004594
• CID: 83398

2-Decanol Chemical and Physical Properties

Names and Identifiers

• 2-Decanol
• Decanol
• Methyl n-octyl carbinol
• decan-2-ol
• 2-Decyl Alcohol
• 2-Hydroxydecane
• decane-2-ol
• Methyl octyl carbinol
• Methyl-n-octylcarbinol
• rac-2-decanol
• sec-Decanol

• MDL： MFCD00004594
• Inchi： InChI=1S/C10H22O/c1-3-4-5-6-7-8-9-10(2)11/h10-11H,3-9H2,1-2H3
• InChI Key： ACUZDYFTRHEKOS-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(C)O
• BRN： 1719664

Computed Properties

• Exact Mass: 158.16700
• Monoisotopic Mass: 158.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid.
• Density: 0.827 g/mL at 25 °C(lit.)
• Melting Point: −6-−4 °C (lit.)
• Boiling Point: 211°C
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Refractive Index: n20/D 1.434(lit.)
• Water Partition Coefficient: Not miscible in water.
• PSA: 20.23000
• LogP: 3.11780
• Solubility: Unable or difficult to mix

2-Decanol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 36-51/53
• Safety Instruction： S26-S61
• Hazardous Material Identification：
• Risk Phrases：R36
• Safety Term：S24/25
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols